![molecular formula C8H8N3NaO7S B3182851 N-(2,4-Dinitrophenyl) taurine sodium salt CAS No. 23928-04-3](/img/structure/B3182851.png)
N-(2,4-Dinitrophenyl) taurine sodium salt
Overview
Description
“N-(2,4-Dinitrophenyl) taurine sodium salt” is an organic compound with the linear formula C8H8N3O7SNa . It has a molecular weight of 313.22 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C8H8N3O7SNa . This indicates that the molecule consists of 8 carbon atoms, 8 hydrogen atoms, 3 nitrogen atoms, 7 oxygen atoms, 1 sulfur atom, and 1 sodium atom .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It should be stored at a temperature of -20°C . The compound is classified as a combustible solid, and personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling it .Scientific Research Applications
Interaction with Synaptic Membranes
Research has shown that certain structural analogues of amino acids, including N-(2,4-Dinitrophenyl) taurine sodium salt, can interact with synaptic membranes from calf brain cortex. This interaction is significant in understanding the binding dynamics of various compounds to neural tissues (Lähdesmäki et al., 1977).
Taurine Transport in Human Blood Platelets
Studies involving taurine and its derivatives, including this compound, have explored their role in the transport process of human blood platelets. This research contributes to our understanding of metabolic processes in blood cells and their response to various compounds (Ahtee et al., 1974).
Chemical Properties and Stability
Investigations into the chemical properties and stability of compounds like this compound have been conducted, focusing on their role in human defense mechanisms and potential as disinfectants in medical applications (Gottardi & Nagl, 2002).
Application in Preventive Medicine
This compound and related compounds have been studied for their role in various physiological processes, including cellular proliferation and membrane protection. This research holds significance for preventive medical applications and understanding nutrient interactions (Kendler, 1989).
Antioxidant Properties and Cell Protection
The antioxidant properties of taurine and its derivatives, such as this compound, have been explored for their potential to modulate human endothelial cell death and protect against inflammation and cell dysfunction. This line of research is important for developing treatments for various inflammatory and cardiovascular diseases (Wang et al., 1996).
Safety and Hazards
properties
IUPAC Name |
sodium;2-(2,4-dinitroanilino)ethanesulfonate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O7S.Na/c12-10(13)6-1-2-7(8(5-6)11(14)15)9-3-4-19(16,17)18;/h1-2,5,9H,3-4H2,(H,16,17,18);/q;+1/p-1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXJWYGAWAZMPCM-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NCCS(=O)(=O)[O-].[Na+] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N3NaO7S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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